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Compound of Interest

Compound Name: H2N-PEG6-Hydrazide

Cat. No.: B15541468 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide on the safe handling, storage, and

disposal of H2N-PEG6-Hydrazide, a bifunctional linker commonly employed in bioconjugation,

drug delivery systems, and the synthesis of Proteolysis Targeting Chimeras (PROTACs). Due

to the absence of a specific Safety Data Sheet (SDS) for H2N-PEG6-Hydrazide, this guide

synthesizes safety information from data on its constituent functional groups: the primary

amine, the polyethylene glycol (PEG) spacer, and the hydrazide moiety. The information

presented is intended to supplement, not replace, institutional safety protocols and professional

judgment.

Chemical Profile and Hazard Overview
H2N-PEG6-Hydrazide is a heterobifunctional molecule featuring a primary amine (-NH2) at

one terminus and a hydrazide (-CONHNH2) group at the other, connected by a six-unit

polyethylene glycol chain. This structure allows for the sequential conjugation of two different

molecules.

The primary hazard associated with this compound stems from the hydrazide functional group.

Hydrazide and its parent compound, hydrazine, are recognized as toxic and potentially

carcinogenic. They can be corrosive and cause severe irritation to the skin and eyes. The

polyethylene glycol component is generally considered to have low toxicity and is

biocompatible.
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Physicochemical Properties of H2N-PEG6-Hydrazide

Property Value Source

Chemical Formula C15H33N3O7 MedKoo Biosciences

Molecular Weight 367.44 g/mol MedKoo Biosciences

Appearance To be determined MedKoo Biosciences

Solubility

To be determined; PEG linkers

generally confer water

solubility.

BroadPharm

Purity >98% (typical) MedKoo Biosciences

Hazard Identification and Precautionary Measures
The hydrazide group is the primary concern for acute and chronic health effects. It is crucial to

handle H2N-PEG6-Hydrazide with the same precautions as other hydrazine derivatives.

GHS Hazard Statements (Inferred from Hydrazine)
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Hazard Class Hazard Statement

Acute Toxicity, Oral H301: Toxic if swallowed

Acute Toxicity, Dermal H311: Toxic in contact with skin

Acute Toxicity, Inhalation H330: Fatal if inhaled

Skin Corrosion/Irritation
H314: Causes severe skin burns and eye

damage

Skin Sensitization H317: May cause an allergic skin reaction

Carcinogenicity H350: May cause cancer

Germ Cell Mutagenicity H341: Suspected of causing genetic defects

Reproductive Toxicity
H361: Suspected of damaging fertility or the

unborn child

Aquatic Toxicity (Acute) H400: Very toxic to aquatic life

Aquatic Toxicity (Chronic)
H410: Very toxic to aquatic life with long lasting

effects

Precautionary Statements
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Category Precautionary Statement

Prevention

P201: Obtain special instructions before use.

P202: Do not handle until all safety precautions

have been read and understood. P260: Do not

breathe dust/fume/gas/mist/vapors/spray. P264:

Wash skin thoroughly after handling. P270: Do

not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective

clothing/eye protection/face protection.

Response

P301 + P310: IF SWALLOWED: Immediately

call a POISON CENTER or doctor/physician.

P302 + P352: IF ON SKIN: Wash with plenty of

soap and water. P304 + P340: IF INHALED:

Remove person to fresh air and keep

comfortable for breathing. P305 + P351 + P338:

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Storage

P403 + P233: Store in a well-ventilated place.

Keep container tightly closed. P405: Store

locked up.

Disposal
P501: Dispose of contents/container to an

approved waste disposal plant.

Handling and Storage
Proper handling and storage procedures are critical to ensure the safety of laboratory

personnel and maintain the integrity of the compound.

Handling and Storage Guidelines
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Aspect Guideline Rationale

Engineering Controls

All work with H2N-PEG6-

Hydrazide should be

conducted in a certified

chemical fume hood.

To minimize inhalation

exposure to potentially harmful

vapors or aerosols.

Personal Protective Equipment

(PPE)

Wear a flame-resistant lab

coat, chemical safety goggles,

a face shield, and appropriate

chemical-resistant gloves (e.g.,

nitrile or neoprene).

To protect skin and eyes from

contact with the corrosive and

toxic compound.

Long-Term Storage
Store at -20°C in a dry, dark

environment.

To maintain chemical stability

and prevent degradation over

extended periods.[1]

Short-Term Storage
Store at 0 - 4°C for short

periods (days to weeks).

For temporary storage

between uses.[1]

Incompatible Materials

Store away from strong

oxidizing agents, acids, and

bases.

To prevent potentially vigorous

or explosive reactions.

Shipping

Shipped under ambient

temperature as a non-

hazardous chemical, stable for

several weeks.

The compound is sufficiently

stable for standard shipping

durations.[1]

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, immediate and appropriate action is crucial.

Emergency Procedures
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Situation Action

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Inhalation

Move the exposed individual to fresh air. If not

breathing, give artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Small Spill

Absorb the spill with an inert, non-combustible

material (e.g., vermiculite, sand). Place the

contaminated material in a sealed, labeled

container for hazardous waste disposal. Clean

the spill area with a suitable solvent.

Large Spill

Evacuate the area. Contact your institution's

environmental health and safety (EHS)

department immediately.

Experimental Protocols
H2N-PEG6-Hydrazide is primarily used in bioconjugation reactions to form stable hydrazone

bonds with aldehydes or ketones. This is a common strategy for labeling biomolecules, such as

glycoproteins, or for constructing more complex architectures like PROTACs.

General Protocol for Hydrazone Ligation
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This protocol outlines the general steps for conjugating H2N-PEG6-Hydrazide to a

biomolecule containing an aldehyde or ketone group.

Materials:

Biomolecule with an aldehyde or ketone group

H2N-PEG6-Hydrazide

Conjugation Buffer (e.g., 0.1 M sodium acetate, pH 4.5-5.5)

Aniline (optional, as a catalyst)

Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

Purification system (e.g., size-exclusion chromatography (SEC) or dialysis)

Procedure:

Dissolve the biomolecule in the conjugation buffer to a desired concentration.

Dissolve H2N-PEG6-Hydrazide in the conjugation buffer to create a stock solution.

Add a molar excess (typically 10-50 fold) of the H2N-PEG6-Hydrazide stock solution to the

biomolecule solution.

If using a catalyst, add aniline to a final concentration of 10-100 mM.[2]

Incubate the reaction mixture at room temperature for 2-16 hours with gentle mixing.

Monitor the reaction progress using an appropriate analytical technique (e.g., LC-MS, SDS-

PAGE).

Once the reaction is complete, quench any unreacted aldehydes or ketones by adding a

quenching solution.

Purify the conjugate using SEC or dialysis to remove excess reagents.
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Caption: General workflow for hydrazone ligation using H2N-PEG6-Hydrazide.

Signaling Pathway Context: PROTAC-Mediated Protein
Degradation
H2N-PEG6-Hydrazide can be used as a linker in the synthesis of PROTACs. The resulting

PROTAC facilitates the formation of a ternary complex between a target protein and an E3

ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein

by the proteasome.
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Caption: PROTAC-mediated protein degradation pathway.

Disposal Considerations
All waste containing H2N-PEG6-Hydrazide, including empty containers, contaminated

personal protective equipment, and reaction byproducts, must be treated as hazardous waste.

Collect all waste in a designated, sealed, and clearly labeled hazardous waste container.

Dispose of the waste in accordance with local, state, and federal regulations. Contact your

institution's EHS department for specific disposal guidelines.

Conclusion
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H2N-PEG6-Hydrazide is a valuable tool in bioconjugation and drug development, but its safe

use requires a thorough understanding of the hazards associated with its hydrazide functional

group. By adhering to the guidelines outlined in this technical guide and maintaining a strong

safety culture in the laboratory, researchers can minimize risks and ensure the well-being of all

personnel. Always consult your institution's safety protocols and the latest safety information

before working with this or any other hazardous chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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